Cas no 22038-69-3 ((3E,6E)-octa-1,3,6-triene)

• Product name: (3E,6E)-octa-1,3,6-triene
• CAS No: 22038-69-3
• MF: C₈H₁₂
• MW: 108.18088
• CID: 1406020
• PubChem ID: 5367382

(3E,6E)-octa-1,3,6-triene Chemical and Physical Properties

Names and Identifiers

• (3E,6E)-octa-1,3,6-triene
• (3E,6E)-1,3,6-Octatriene
• (E,E)-1,3,6-Octatriene
• (E,Z)-1,3,6-octatriene
• 1,3,6-octatriene
• 1,3,6-octatriene, (3E,6E)-
• 1,3,6-Octatriene, (E,E)-
• 1,3,6-Octatriene, (Z,E)-
• 1,3,6-OCTATRIENE (E,E)
• 22038-69-3
• PKHBEGZTQNOZLP-YDFGWWAZSA-N
• octa-1,3,6-triene
• CHEBI:216494

• Inchi： InChI=1S/C8H12/c1-3-5-7-8-6-4-2/h3-7H,1,8H2,2H3/b6-4+,7-5+
• InChI Key： PKHBEGZTQNOZLP-YDFGWWAZSA-N
• SMILES： CC=CCC=CC=C

Computed Properties

• Exact Mass: 108.09396
• Monoisotopic Mass: 108.093900383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 96.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0